BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide on the Safety and
Handling of Hydrin 2

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Hydrin 2
CAS No.: 122842-55-1
Cat. No.: B054763
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide has been compiled from publicly available data for the
chemical compound identified as Hydrin 2 (CAS No. 122842-55-1). The information is limited,
and this document should be used as a supplementary resource to the official Safety Data
Sheet (SDS) provided by the supplier. Users must consult the SDS for their specific product
before any handling, storage, or disposal. This guide is intended for a professional audience
with a background in laboratory safety.

Chemical Identification and Properties

Hydrin 2 is a chemical compound available for research and development purposes.[1] Its
unique molecular structure suggests potential applications where its specific chemical
properties can be utilized.[2]

Table 1: Physical and Chemical Properties of Hydrin 2

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b054763#bc-rfq
https://www.benchchem.com/product/b054763/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-safety-and-handling-of-hydrin-2
https://www.benchchem.com/product/b054763/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-safety-and-handling-of-hydrin-2
https://www.chemicalbook.com/msds/HYDRIN-2.htm
https://cymitquimica.com/cas/122842-55-1/
https://www.benchchem.com/product/b054763/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-safety-and-handling-of-hydrin-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Property Value Reference
CAS Number 122842-55-1 [1]
Molecular Formula C45H69N15014S2 [3]
Molecular Weight 1108.25 g/mol [3]
Storage Temperature -20°C [3]

Note: Further physical properties such as appearance, solubility, and density are not specified

in the currently available documentation.

Hazard Identification and Safety Data

The toxicological properties of Hydrin 2 have not been fully investigated. Therefore, it should
be handled with the utmost care, assuming potential hazards until more data is available.

Table 2: Summary of Known Safety Information for Hydrin 2

Hazard Category Information Reference

For Research & Development
Relevant Identified Uses use only. Not for medicinal, [1]

household, or other use.

WGK 3: Severely hazardous to

Water Hazard Class (WGK)
water (Germany)

Note: Detailed GHS hazard statements, pictograms, and precautionary statements are not
provided in the publicly accessible SDS. Standard laboratory precautions for handling
chemicals of unknown toxicity should be strictly followed.

Experimental Protocols and Handling Guidelines

Due to the limited public information on Hydrin 2, specific experimental protocols are not
available. However, a general workflow for the safe handling of potent research compounds

can be established.
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General Handling Workflow

The following diagram outlines a logical workflow for safely handling Hydrin 2 in a research
setting.
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Caption: A generalized workflow for the safe laboratory handling of Hydrin 2.
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Personal Protective Equipment (PPE)

Given the unknown toxicological profile, a comprehensive approach to PPE is mandatory.

Table 3: Recommended Personal Protective Equipment for Handling Hydrin 2

Body Part Recommended Protection Rationale
Hand Double-gloving with chemically ~ To prevent dermal absorption
ands
resistant gloves (e.g., Nitrile). in case of contamination.
ANSI Z87.1-compliant safety
glasses with side shields or
chemical splash goggles. A To protect eyes and face from
Eyes/Face ) )
face shield should be used if splashes and aerosols.
there is a significant splash
risk.
Along-sleeved laboratory coat
Bod with tight cuffs. A chemically To protect skin from accidental
ody

resistant apron may be

required for larger quantities.

contact.

Respiratory

All'handling of solid or volatile
forms of Hydrin 2 must be
conducted in a certified
chemical fume hood or other

ventilated enclosure.

To prevent inhalation of

airborne particles or vapors.

Emergency Procedures

Rapid and correct response to an emergency is critical. All personnel must be familiar with

these procedures before working with Hydrin 2.

First Aid Measures

The following table summarizes the recommended first aid response in case of exposure.

Table 4: First Aid for Hydrin 2 Exposure
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Exposure Route

Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin area with copious
amounts of water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Response Workflow

The following diagram illustrates the logical steps to take in the event of a Hydrin 2 spill.
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Caption: Logical workflow for responding to a Hydrin 2 spill.
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Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment and
ensuring environmental protection.

o Storage: As per the available data, Hydrin 2 should be stored at -20°C in a tightly sealed
container.[3] The storage location should be a secure, designated area away from
incompatible materials.

» Disposal: All waste containing Hydrin 2, including empty containers, contaminated PPE, and
spill cleanup materials, must be treated as hazardous waste. Dispose of waste in
accordance with all applicable federal, state, and local environmental regulations. Contact
your institution's Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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